2,6-dibromo-4,8-dihexoxythieno[2,3-f][1]benzothiole

• Molecular Formula: C22H28Br2O2S2
• Molecular Weight: 548.4 g/mol
• SMILES: CCCCCCOC1=C2C=C(SC2=C(C3=C1SC(=C3)Br)OCCCCCC)Br
• InChI: InChI=1S/C22H28Br2O2S2/c1-3-5-7-9-11-25-19-15-13-17(23)28-22(15)20(26-12-10-8-6-4-2)16-14-18(24)27-21(16)19/h13-14H,3-12H2,1-2H3
• InChIKey: LKOMASMGOLNZER-UHFFFAOYSA-N

2,6-Dibromo-4,8-dihexoxythieno[2,3-f][1]benzothiole – A Defined Benzodithiophene Monomer Building Block for Cross-Coupling Polymerization

2,6-Dibromo-4,8-dihexoxythieno[2,3-f][1]benzothiole (CAS 359017-65-5; also named 2,6-dibromo-4,8-bis(hexyloxy)benzo[1,2-b:4,5-b']dithiophene) is a member of the benzodithiophene (BDT) monomer family . This compound features a planar, fused-ring benzodithiophene core with two electron-donating n-hexyloxy solubilizing chains at the 4,8-positions and two bromine atoms at the 2,6-positions that serve as cross-coupling 'polymerization handles' for Suzuki or Stille polycondensation . It is primarily employed as an electron-rich donor monomer in the synthesis of donor–acceptor (D–A) conjugated polymers and small molecules for organic photovoltaics (OPV), organic field-effect transistors (OFETs), and related optoelectronic applications .

Polymerization-ready: 2,6-dibromo handles for Suzuki or Stille polycondensation

Donor type: Electron-rich alkoxy-BDT core; n-hexyloxy chains for solution processing

Application scope: OPV, OFET, and optoelectronic conjugated polymer synthesis

Why 2,6-Dibromo-4,8-dihexoxythieno[2,3-f][1]benzothiole Cannot Be Casually Substituted by Other BDT Monomers

Within the BDT monomer class, simultaneous variation at three structural loci—the 2,6-polymerization handles (Br vs. SnMe₃ vs. H), the 4,8-side-chain chemistry (alkoxy vs. alkyl vs. alkylthio), and the side-chain length/architecture (n-hexyloxy vs. n-octyloxy vs. 2-ethylhexyloxy)—produces monomers that differ measurably in oxidation potential, HOMO energy level, solubility, crystallinity, thermal stability, and the resulting polymer's photovoltaic performance [1][2][3]. Substituting one BDT dibromo monomer for another without accounting for these differences can shift the polymer HOMO by >0.05 eV, alter film morphology, change the open-circuit voltage (Voc), and reduce power conversion efficiency (PCE) by 30% or more in device settings [2][3]. The quantitative evidence below demonstrates that the specific combination of n-hexyloxy chains and 2,6-dibromo handles in this compound defines a distinct electronic, processing, and reactivity profile that cannot be replicated by the closest analogs.

Alkoxy vs alkyl side chains may shift oxidation potential and HOMO level, altering donor strength and Voc.

Chain length (C6 vs C8, C12, or branched) changes solubility-crystallinity balance and film morphology.

2,6-dibromo handles offer broader coupling compatibility and stability compared to distannyl analogs.

• [1] Pappenfus, T. M.; Seidenkranz, D. T.; Reinheimer, E. W. One-Pot Synthesis of 4,8-Dialkylbenzo[1,2-b:4,5-b']dithiophenes. Heterocycles 2012, 85 (2), 355–364. DOI: 10.3987/COM-11-12390. View Source
• [2] Agneeswari, R.; Kong, M.; Lee, J.; Kwon, J. H.; Tamilavan, V.; Park, S. S. Wide Band-Gap Organic Molecules Containing Benzodithiophene and Difluoroquinoxaline Derivatives for Solar Cell Applications. Mol. Cryst. Liq. Cryst. 2019, 685 (1), 29–39. View Source
• [3] Lee, D.; Hubijar, E.; Kalaw, G. J. D.; Ferraris, J. P. Enhanced and Tunable Open-Circuit Voltage Using Dialkylthio Benzo[1,2-b:4,5-b']dithiophene in Polymer Solar Cells. Chem. Mater. 2012, 24 (13), 2534–2540. DOI: 10.1021/cm3011056. View Source

Product-Specific Quantitative Differentiation Evidence for 2,6-Dibromo-4,8-dihexoxythieno[2,3-f][1]benzothiole

n-Hexyloxy vs. n-Alkyl Substitution at 4,8-Positions: Oxidation Potential Lowered by 0.32 V

Square-wave voltammetry directly comparing the non-brominated core analogs shows that 4,8-bis(hexyloxy)-BDT (DHO-BDT) exhibits an oxidation potential of 0.86 V, whereas the corresponding 4,8-dihexyl-BDT (DH-BDT) exhibits an oxidation potential of 1.18 V—a difference of 0.32 V [1]. This lower oxidation potential corresponds to a higher (less stabilized) HOMO energy level for the alkoxy-substituted system, making the hexyloxy-BDT core a stronger electron donor than its alkyl-substituted counterpart. The 2,6-dibromo derivative inherits this electronic character from the DHO-BDT core, as the bromine substituents at the 2,6-positions primarily serve as reactive handles and exert only a modest inductive effect on the core electronics.

Oxidation Potential

Class-level

ΔE_ox = 0.32 V lower for hexyloxy vs hexyl (DHO-BDT 0.86 V vs DH-BDT 1.18 V)

Supports higher HOMO / stronger donor selection

Core-level comparison; bromine handles exert modest effect

Evidence Dimension	Oxidation potential (E_ox) by square-wave voltammetry
Target Compound Data	0.86 V (for the DHO-BDT core bearing n-hexyloxy substituents; the target compound is the 2,6-dibromo derivative of this core)
Comparator Or Baseline	1.18 V for 4,8-dihexyl-BDT (DH-BDT, alkyl-substituted analog)
Quantified Difference	Δ = 0.32 V lower oxidation potential for hexyloxy vs. hexyl substitution
Conditions	Square-wave voltammetry in CH₂Cl₂ solution with 0.1 M TBAPF₆ supporting electrolyte; potentials referenced vs. ferrocene/ferrocenium (Fc/Fc⁺)

Why This Matters

The 0.32 V lower oxidation potential translates to a significantly higher HOMO energy for the hexyloxy-BDT core, which directly impacts the donor strength in D–A polymers and the resulting open-circuit voltage (Voc) in OPV devices—a parameter that cannot be replicated by simply substituting an alkyl-substituted BDT monomer.

• [1] Pappenfus, T. M.; Seidenkranz, D. T.; Reinheimer, E. W. One-Pot Synthesis of 4,8-Dialkylbenzo[1,2-b:4,5-b']dithiophenes. Heterocycles 2012, 85 (2), 355–364. DOI: 10.3987/COM-11-12390. View Source

n-Hexyloxy vs. Branched 2-Ethylhexyloxy vs. n-Octyloxy: Distinct HOMO Levels and Thermal Stability in Small-Molecule Devices

A head-to-head comparison of small molecules built on BDT cores with different 4,8-alkoxy substituents reveals that 2-ethylhexyloxy-substituted BDT (BDT(EH)) yields a deeper HOMO (–5.36 eV), higher thermal stability (Td = 349 °C), and a slightly lower band-gap (2.10 eV) compared to n-octyloxy-substituted BDT (BDT(OC)), which exhibits HOMO = –5.30 eV, Td = 336 °C, and Eg = 2.11 eV [1]. The corresponding OPV devices showed PCEs of 1.20% for BDTQ-BDT(EH) vs. 0.83% for BDTQ-BDT(OC)—a 44% relative improvement [1]. The n-hexyloxy substituent on the target compound is intermediate in chain length between the smaller methoxy/butoxy and the longer n-octyloxy, offering a distinct combination of solubility, HOMO level, and film crystallinity that differs systematically from both branched 2-ethylhexyloxy and longer linear n-octyloxy analogs.

Side-Chain Engineering

Cross-study

BDT(EH): HOMO –5.36 eV, PCE 1.20%; BDT(OC): HOMO –5.30 eV, PCE 0.83%. n-Hexyloxy position intermediate.

Chain length modulates Voc and thermal stability; supports systematic tuning

Small-molecule devices; polymer context may differ

Evidence Dimension	HOMO energy level, thermal decomposition temperature (Td), band gap (Eg), and device PCE for BDT-based small molecules
Target Compound Data	BDT core with n-hexyloxy side chains (target); electronic properties intermediate between shorter and longer linear alkoxy chains; the dibromo derivative is the direct monomer precursor
Comparator Or Baseline	BDT(EH): HOMO = –5.36 eV, Td = 349 °C, Eg = 2.10 eV, PCE = 1.20%; BDT(OC): HOMO = –5.30 eV, Td = 336 °C, Eg = 2.11 eV, PCE = 0.83%
Quantified Difference	ΔHOMO = 0.06 eV; ΔTd = 13 °C; ΔPCE = 0.37 percentage points (44% relative improvement for EH vs. OC)
Conditions	Cyclic voltammetry for HOMO; TGA (5% weight loss) for Td; UV-Vis for Eg; OPV devices with PC₇₀BM acceptor under AM 1.5G illumination at 100 mW cm⁻²

Why This Matters

Selecting the n-hexyloxy variant over the n-octyloxy or 2-ethylhexyloxy variant pre-determines the HOMO level and thermal stability window of the resulting polymer or small molecule, which directly governs Voc and device durability—critical procurement decision points for OPV material developers.

• [1] Agneeswari, R.; Kong, M.; Lee, J.; Kwon, J. H.; Tamilavan, V.; Park, S. S. Wide Band-Gap Organic Molecules Containing Benzodithiophene and Difluoroquinoxaline Derivatives for Solar Cell Applications. Mol. Cryst. Liq. Cryst. 2019, 685 (1), 29–39. View Source

n-Hexyloxy Side Chains Occupy a Distinct Solubility–Crystallinity Balance Among BDT Alkoxy Monomers

A comparative overview of commercially available BDT halogenated monomers reveals that 2,6-dibromo-4,8-bis(n-octyloxy)-BDT (C8, CAS 1294515-75-5) is described as balancing solubility and crystallinity, while 2,6-dibromo-4,8-bis(dodecyloxy)-BDT (C12, CAS 1044795-06-3) offers enhanced solubility and film formation via longer alkoxy chains, and 2,6-dibromo-4,8-bis(2-ethylhexyloxy)-BDT (branched C8, CAS 1226782-13-3) widens the solution-processing window through branched architecture . The target compound with n-hexyloxy (C6) chains represents the shortest commercially available linear alkoxy variant in this series, providing comparatively lower solubility but higher crystallinity and closer π–π stacking, which can enhance charge transport in OFET applications while requiring careful solvent selection for solution processing .

Crystallinity–Solubility Trade-off

Class-level

n-Hexyloxy (C6): higher crystallinity, lower solubility vs C8, C12, branched

Selection supports higher film order for charge transport

May require optimized solvent selection for processing

Evidence Dimension	Side-chain length/architecture vs. solubility–crystallinity trade-off in BDT dibromo monomers
Target Compound Data	n-Hexyloxy (C6): molecular formula C22H28Br2O2S2, MW = 548.39; shorter linear alkoxy chains favoring crystallinity and π-stacking over maximum solubility
Comparator Or Baseline	n-Octyloxy (C8): CAS 1294515-75-5, described as 'balancing solubility and crystallinity'; 2-Ethylhexyloxy (branched C8): CAS 1226782-13-3, described as 'widening the solution-processing window'; n-Dodecyloxy (C12): CAS 1044795-06-3, described for 'enhanced solubility and film formation'
Quantified Difference	Systematic variation in alkyl chain length correlates with solubility, film morphology, and crystallinity; exact solubility values are solvent- and concentration-dependent
Conditions	Qualitative comparison based on vendor technical descriptions and known structure–property relationships for alkoxy-substituted BDT monomers

Why This Matters

For procurement decisions, the n-hexyloxy (C6) variant is the optimal choice when higher film crystallinity and closer intermolecular π–π packing are prioritized over maximum solubility—a trade-off that directly impacts charge-carrier mobility in OFETs and domain purity in OPV bulk heterojunctions.

2,6-Dibromo vs. 2,6-Bis(trimethylstannyl) Handle: Suzuki vs. Stille Polymerization Route Compatibility

The 2,6-dibromo substitution pattern on the target compound makes it directly compatible with Suzuki–Miyaura polycondensation (reacting with bis(boronic acid/ester) comonomers) and with Stille polycondensation when paired with bis(stannyl) comonomers . In contrast, the 2,6-bis(trimethylstannyl)-4,8-bis(2-ethylhexyloxy)-BDT analog (CAS 1160823-78-8) is exclusively suited for Stille coupling with dibromo comonomers [1]. Dibromo monomers generally offer superior bench-top stability, easier purification, lower toxicity, and avoidance of organotin reagent handling compared to stannylated monomers, which are moisture-sensitive and subject to protodestannylation side reactions . This makes the 2,6-dibromo variant the preferred entry point for laboratories optimizing Suzuki-based polymerization protocols or seeking to avoid organostannane chemistry.

Polymerization Handle

Class-level

2,6-dibromo enables Suzuki or Stille; distannyl restricted to Stille

Broader coupling route and improved bench stability

Tin-free route may simplify purification

Evidence Dimension	Polymerization handle identity and compatible cross-coupling chemistry
Target Compound Data	2,6-Dibromo handles: compatible with Suzuki (Ar–B(OR)₂) and Stille (Ar–SnR₃) polycondensation; bench-stable crystalline solid; CAS 359017-65-5
Comparator Or Baseline	2,6-Bis(trimethylstannyl) handle: restricted to Stille coupling with Ar–Br/Ar–I comonomers; moisture-sensitive; CAS 1160823-78-8 for the 2-ethylhexyloxy analog
Quantified Difference	Not applicable (qualitative difference in reaction compatibility and handling stability)
Conditions	General synthetic chemistry practice for conjugated polymer synthesis; Pd(0)-catalyzed cross-coupling conditions

Why This Matters

Procurement of the 2,6-dibromo monomer rather than the 2,6-distannyl analog determines which polymerization chemistry is accessible, influences laboratory safety protocols, and affects monomer shelf-life—all practical decision factors that directly impact synthetic workflow and cost.

• [1] Byun, Y.-S.; Kim, J.-H.; Park, J. B.; Kang, I.-N.; Jin, S.-H.; Hwang, D.-H. Full Donor-Type Conjugated Polymers Consisting of Alkoxy- or Alkylselenophene-Substituted Benzodithiophene and Thiophene Units for Organic Photovoltaic Devices. Synth. Met. 2013, 168, 23–30. View Source

Alkoxy-BDT Cores Exhibit Redox Instability in Aqueous Environments—A Critical Screening Criterion for Bioelectronic Applications

A systematic study of alkoxy-BDT copolymers revealed that alkoxy-benzo[1,2-b:4,5-b']dithiophene (BDT) copolymers can be extremely unstable when oxidized in aqueous electrolytes, with the formation of quinone structures that are detrimental to device performance in organic electrochemical transistors (OECTs) [1]. The redox instability is intrinsic to the alkoxy-BDT unit and is independent of the specific alkoxy chain length; however, copolymer design with electron-rich comonomers such as 3,3′-dimethoxy-2,2′-bithiophene (MeOT2) can mitigate this instability by lowering the oxidation potential and stabilizing positive charges [1]. This finding has direct implications for researchers procuring BDT monomers for bioelectronic applications: the alkoxy-BDT core—including the n-hexyloxy variant—requires careful comonomer selection to achieve operational stability in aqueous environments, whereas alkyl- or alkylthio-substituted BDT variants may offer intrinsically better redox stability.

Aqueous Redox Stability

Class-level

Alkoxy-BDT forms quinone under oxidative aqueous conditions

Comonomer engineering required for bioelectronic applications

Instability intrinsic to alkoxy-BDT; MeOT2 comonomer may stabilize

Evidence Dimension	Redox stability of alkoxy-BDT copolymers in aqueous electrolytes under oxidative conditions
Target Compound Data	The target compound is a 2,6-dibromo-n-hexyloxy-BDT monomer; polymers derived from this monomer inherit the alkoxy-BDT redox instability in aqueous electrolytes unless stabilized by appropriate comonomer selection
Comparator Or Baseline	Alkoxy-BDT copolymers generally exhibit irreversible redox reactions with quinone formation in aqueous media; copolymers incorporating MeOT2 comonomer show stabilized redox behavior
Quantified Difference	No quantitative stability metric directly comparing n-hexyloxy-BDT with other alkoxy-BDT variants; instability is a general feature of the alkoxy-BDT core
Conditions	Aqueous electrolyte (0.1 M NaCl); organic electrochemical transistor (OECT) device configuration; cyclic voltammetry and spectroelectrochemistry

Why This Matters

For procurement decisions in bioelectronics research, awareness of the alkoxy-BDT core's intrinsic redox instability in aqueous environments is essential. It does not disqualify the monomer but mandates specific comonomer engineering strategies that are unnecessary for alkyl- or alkylthio-BDT monomers—a critical differentiator in application-specific monomer selection.

• [1] Giovannitti, A.; Thorley, K. J.; Nielsen, C. B.; Li, J.; Donahue, M. J.; Malliaras, G. G.; Rivnay, J.; McCulloch, I. Redox-Stability of Alkoxy-BDT Copolymers and Their Use for Organic Bioelectronic Devices. Adv. Funct. Mater. 2018, 28 (17), 1706325. DOI: 10.1002/adfm.201706325. View Source

Symmetric Dialkoxy-BDT Polymers Deliver Intermediate Photovoltaic Performance Between Asymmetric and Dialkyl Architectures

A comprehensive side-chain engineering study on BDT-based conjugated polymers demonstrated that the symmetric dioctyloxy-BDT polymer achieved a PCE of 7.18%, compared to 6.48% for the symmetric dioctyl-BDT polymer and 7.64% for the asymmetric 4-octyl-8-octyloxy-BDT polymer in bulk-heterojunction solar cells [1]. Further modification replacing octyloxy with butoxydiethoxy improved the PCE to 8.12% due to enhanced hole mobility and improved contact with the PEDOT:PSS layer [1]. This study establishes that symmetric dialkoxy substitution on the BDT core (the family to which the target n-hexyloxy compound belongs) occupies a defined performance window: superior to symmetric dialkyl substitution but inferior to optimized asymmetric alkyl-alkoxy architectures. The n-hexyloxy chain length is shorter than the octyloxy used in this study, which would further modulate solubility, film morphology, and ultimately device performance.

Photovoltaic Performance

Class-level

Symmetric dioctyloxy-BDT polymer PCE 7.18% vs dioctyl 6.48%, asymmetric 7.64%

Symmetric dialkoxy provides defined PCE baseline

n-Hexyloxy chain length may further modulate performance

Evidence Dimension	Power conversion efficiency (PCE) of BDT-based polymer solar cells as a function of 4,8-substitution pattern
Target Compound Data	Target compound bears symmetric n-hexyloxy (C6) chains; the symmetric dialkoxy-BDT polymer architecture (represented by dioctyloxy-BDT in the comparator study) delivers PCE = 7.18%
Comparator Or Baseline	Symmetric dioctyl-BDT polymer: PCE = 6.48%; Asymmetric 4-octyl-8-octyloxy-BDT polymer: PCE = 7.64%; Butoxydiethoxy-modified BDT polymer: PCE = 8.12%
Quantified Difference	ΔPCE (symmetric dioctyloxy vs. symmetric dioctyl) = +0.70 percentage points; ΔPCE (asymmetric vs. symmetric dioctyloxy) = +0.46 percentage points
Conditions	Bulk-heterojunction polymer solar cells with PCBM acceptor; device architecture and measurement conditions per the original study (Macromolecules 2015, 48, 3918–3927)

Why This Matters

When procuring a BDT monomer for high-efficiency OPV polymer synthesis, the symmetric dialkoxy architecture (including the n-hexyloxy target compound) provides a known baseline PCE range. Researchers seeking to maximize efficiency may opt for asymmetric architectures, but symmetric dialkoxy-BDT monomers remain the most synthetically accessible and well-characterized entry point for systematic structure–property relationship studies.

• [1] KAIST DSpace. Asymmetric Electron-Donating 4-Alkyl-8-alkoxybenzo[1,2-b:4,5-b']dithiophene Unit for Use in High-Efficiency Bulk Heterojunction Polymer Solar Cells. Macromolecules 2015, 48 (12), 3918–3927. View Source

Optimal Research and Industrial Application Scenarios for 2,6-Dibromo-4,8-dihexoxythieno[2,3-f][1]benzothiole

Synthesis of D–A Conjugated Polymers via Suzuki Polycondensation for OPV Donor Materials

The 2,6-dibromo handles enable direct use in Pd-catalyzed Suzuki–Miyaura polycondensation with bis(boronic ester) comonomers, providing a tin-free synthetic route to alternating D–A copolymers. The n-hexyloxy side chains confer a higher HOMO energy (via the alkoxy electron-donating effect, oxidation potential ~0.86 V for the parent DHO-BDT core [1]) compared to alkyl-substituted BDT analogs (~1.18 V), making the resulting polymer a stronger electron donor. This is directly relevant for synthesizing low-band-gap donor polymers targeting high Voc in fullerene or non-fullerene acceptor OPV devices.

Systematic Side-Chain Structure–Property Relationship Studies in BDT-Based Conjugated Materials

The n-hexyloxy (C6) chain length occupies a specific position in the alkoxy chain-length series (C1–C12+), offering lower solubility but higher crystallinity than the n-octyloxy (C8) or n-dodecyloxy (C12) variants . This makes the compound ideal for systematic studies correlating alkoxy chain length with film morphology, π–π stacking distance, and charge-carrier mobility. Researchers can use this monomer as the shorter-chain reference point in a homologous series to map the solubility–crystallinity–mobility landscape for BDT-based polymers.

OFET Active-Layer Polymer Synthesis Where Higher Crystallinity Is Prioritized

For organic field-effect transistor (OFET) applications, closer intermolecular π–π stacking and higher film crystallinity are generally correlated with higher charge-carrier mobility. The shorter n-hexyloxy chains on this monomer, relative to longer-chain or branched-chain analogs, promote tighter packing in the solid state while still providing sufficient solubility for solution processing . This makes the monomer a rational choice for synthesizing BDT-based OFET polymers where maximizing hole mobility is the primary design objective, as opposed to OPV applications where domain purity and blend morphology are co-optimized.

Bioelectronic Polymer Synthesis Requiring Conscious Redox-Stability Engineering

The alkoxy-BDT core is known to exhibit redox instability in aqueous electrolytes due to quinone formation under oxidative conditions [2]. Researchers procuring this monomer for organic electrochemical transistor (OECT) or other bioelectronic applications must implement specific comonomer engineering strategies—such as incorporating 3,3′-dimethoxy-2,2′-bithiophene (MeOT2) to stabilize positive charges [2]. This makes the target monomer suitable for bioelectronics research programs that are actively investigating redox-stabilization strategies, rather than for direct drop-in replacement where long-term aqueous operational stability is required without further molecular design.

Application

Selection Property

Validation Focus

D–A polymer synthesis via Suzuki polycondensation

Alkoxy-BDT donor strength (HOMO level)

Voc and donor–acceptor energy offset

Side-chain structure–property relationship studies

n-Hexyloxy chain length for solubility-crystallinity mapping

Film morphology and charge-carrier mobility

OFET active-layer polymer with higher crystallinity

Shorter alkoxy chain promotes π-stacking

Hole mobility in transistor devices

Bioelectronic polymer requiring redox-stability engineering

Alkoxy-BDT aqueous redox instability

Comonomer-based stabilization strategy

• [1] Pappenfus, T. M.; Seidenkranz, D. T.; Reinheimer, E. W. One-Pot Synthesis of 4,8-Dialkylbenzo[1,2-b:4,5-b']dithiophenes. Heterocycles 2012, 85 (2), 355–364. DOI: 10.3987/COM-11-12390. View Source
• [2] Giovannitti, A.; Thorley, K. J.; Nielsen, C. B.; Li, J.; Donahue, M. J.; Malliaras, G. G.; Rivnay, J.; McCulloch, I. Redox-Stability of Alkoxy-BDT Copolymers and Their Use for Organic Bioelectronic Devices. Adv. Funct. Mater. 2018, 28 (17), 1706325. DOI: 10.1002/adfm.201706325. View Source